Cas no 916810-71-4 ()

• CAS No: 916810-71-4
• MF: C₅H₇NO₄S
• MW: 177.178380250931
• CID: 6773289
• PubChem ID: 57771236
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H7NO4S/c1-11(7,8)10-3-5-2-6-4-9-5/h2,4H,3H2,1H3
• InChI Key： AZUYXXIBKUVUHT-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1=CN=CO1

Computed Properties

• Exact Mass: 177.00957888g/mol
• Monoisotopic Mass: 177.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų